hexane-1,3,4-triol
Overview
Description
Hexane-1,3,4-triol, also known as 3-hydroxyhexane-1,3,4-triol, is a naturally occurring organic compound. It is a colorless, odorless liquid with a melting point of -55.6 °C and a boiling point of 189.2 °C. Hexane-1,3,4-triol is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, fragrances, and polymers. Hexane-1,3,4-triol is also used as a solvent in the laboratory and industrial settings.
Scientific Research Applications
Hexane-1,3,4-triol has been used as a substrate for the synthesis of a variety of compounds, including pharmaceuticals, fragrances, and polymers. It has also been used in the synthesis of a range of other compounds, such as esters, amines, and alcohols. In addition, it has been used in the synthesis of a range of polymers, including polyurethanes and polyamides.
Mechanism of Action
Hexane-1,3,4-triol is a colorless, odorless liquid with a melting point of -55.6 °C and a boiling point of 189.2 °C. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, fragrances, and polymers. The mechanism of action of hexane-1,3,4-triol is dependent on the type of reaction it is used in. In the Wittig reaction, hexane-1,3,4-triol is used as a substrate for the formation of an alkene from an aldehyde or ketone using a phosphonium ylide. In the dehydration reaction, hexane-1,3,4-triol is used as a reactant to form a range of other compounds, such as esters, amines, and alcohols.
Biochemical and Physiological Effects
Hexane-1,3,4-triol is a colorless, odorless liquid with a melting point of -55.6 °C and a boiling point of 189.2 °C. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, fragrances, and polymers. Hexane-1,3,4-triol is not known to have any biochemical or physiological effects, as it is not a biologically active compound.
Advantages and Limitations for Lab Experiments
Hexane-1,3,4-triol is a colorless, odorless liquid with a melting point of -55.6 °C and a boiling point of 189.2 °C. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, fragrances, and polymers. Hexane-1,3,4-triol has several advantages for use in laboratory experiments. It is a relatively inexpensive and widely available compound, and its low boiling point makes it easy to handle and use. In addition, it is a relatively non-toxic compound and is not known to have any adverse effects on humans. However, it is also a relatively volatile compound and must be handled carefully to avoid spills.
Future Directions
The use of hexane-1,3,4-triol in the synthesis of a variety of compounds, including pharmaceuticals, fragrances, and polymers, is likely to continue to grow in the future. Research is also being conducted into the use of hexane-1,3,4-triol as a solvent in the laboratory and industrial settings. Additionally, research is being conducted into the use of hexane-1,3,4-triol as a reactant in the synthesis of a range of other compounds, such as esters, amines, and alcohols. Finally, research is being conducted into the use of hexane-1,3,4-triol as a reactant in the synthesis of a range of polymers, including polyurethanes and polyamides.
Synthesis Methods
Hexane-1,3,4-triol can be synthesized through the Wittig reaction, a type of organic reaction that involves the formation of an alkene from an aldehyde or ketone using a phosphonium ylide. In this reaction, an aldehyde or ketone is reacted with an organophosphorus compound (phosphonium ylide) in the presence of a base, such as sodium hydroxide. The product of this reaction is an alkene, which then undergoes a dehydration reaction to form a hexane-1,3,4-triol.
properties
| { "Design of the Synthesis Pathway": "The synthesis of hexane-1,3,4-triol can be achieved through a multi-step process involving the conversion of a suitable starting material into the desired product.", "Starting Materials": [ "1,3-butadiene", "Sodium borohydride", "Hydrogen peroxide", "Sulfuric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: 1,3-butadiene is reacted with sodium borohydride in the presence of a suitable solvent to form 1,4-butanediol.", "Step 2: 1,4-butanediol is oxidized with hydrogen peroxide in the presence of sulfuric acid to form 4-hydroxybutanal.", "Step 3: 4-hydroxybutanal is reacted with sodium borohydride in the presence of a suitable solvent to form 4-hydroxybutanol.", "Step 4: 4-hydroxybutanol is oxidized with hydrogen peroxide in the presence of sulfuric acid to form hexane-1,3,4-triol.", "Step 5: The product is purified by neutralizing the reaction mixture with sodium hydroxide and extracting with water." ] } | |
CAS RN |
83134-97-8 |
Product Name |
hexane-1,3,4-triol |
Molecular Formula |
C6H14O3 |
Molecular Weight |
134.2 |
Purity |
95 |
Origin of Product |
United States |
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